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Compound of Interest
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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in accurately

calibrating thermocouples for use with the MCC-134 thermocouple measurement HAT for

Raspberry Pi.

Frequently Asked Questions (FAQs)
Q1: What is thermocouple calibration and why is it necessary?

A1: Thermocouple calibration is the process of comparing the temperature reading of a

thermocouple to a known, accurate temperature standard.[1] This is crucial because

thermocouple accuracy can drift over time due to factors like exposure to extreme

temperatures or harsh environments.[1] Regular calibration ensures the precision and reliability

of your temperature measurements, which is vital for maintaining quality control and complying

with industry standards in research and development.[1]

Q2: How does the MCC-134 handle cold junction compensation (CJC)?

A2: The MCC-134 features three high-resolution thermistors strategically placed on the board

to accurately measure the temperature of the screw terminals where the thermocouples

connect.[2][3][4][5][6] This "cold junction" temperature is essential for calculating the absolute

temperature at the thermocouple's measurement tip.[1][2][7] The MCC-134's design with

multiple CJC sensors helps to minimize errors caused by temperature gradients across the
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board, which can be influenced by the Raspberry Pi's processor load and ambient temperature

fluctuations.[2]

Q3: What are the primary sources of error in thermocouple measurements with the MCC-134?

A3: Several factors can contribute to errors in thermocouple measurements:

Inherent thermocouple error: The alloys used in thermocouples have slight variations from

batch to batch, leading to inherent inaccuracies.[1][7]

Cold Junction Compensation (CJC) error: Inaccurate measurement of the cold junction

temperature will directly affect the final temperature reading. The MCC-134 is designed to

minimize this, but environmental factors can still have an impact.[8]

Noise: Electrical noise from the environment or the Raspberry Pi can interfere with the small

voltage signal from the thermocouple.[7]

Thermal gradients: Heat from the Raspberry Pi's processor can create temperature gradients

across the MCC-134, affecting the accuracy of the CJC.[2][9]

Q4: How often should I calibrate my thermocouples?

A4: The frequency of calibration depends on the application's criticality and the operating

environment. For critical applications, annual calibration is often recommended.[10] However, if

the thermocouples are used in harsh environments or undergo large temperature cycles, more

frequent calibration may be necessary.[1]

Troubleshooting Guide
Issue 1: Inaccurate or Unstable Temperature Readings
Symptoms:

The reported temperature fluctuates significantly even when the actual temperature is stable.

The temperature readings are consistently offset from a known reference temperature.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Poor Thermocouple Connection

1. Ensure the thermocouple wires are securely

fastened to the screw terminals on the MCC-

134.2. Verify that the polarity of the

thermocouple wires is correct.

Environmental Temperature Fluctuations

1. Place the MCC-134 and Raspberry Pi in a

location with a stable ambient temperature.[8]

[9]2. Avoid placing the setup near heating or

cooling vents.[1][2][3]

High Raspberry Pi Processor Load

1. Reduce the computational load on the

Raspberry Pi, as a heavy load can increase its

temperature and affect the MCC-134's CJC.[1]

[2][3]2. Consider using a cooling fan for the

Raspberry Pi.[1][2][3][9]

Thermocouple Wire Issues

1. Inspect the thermocouple wires for any signs

of damage or corrosion.2. If using extension

wires, ensure they are of the same

thermocouple type as the probe.

Ground Loops

1. If you are getting a common-mode error, it

could be due to a ground loop between two

grounded thermocouples or another system

ground connection.[11]

Issue 2: "Common Mode Error" or No Reading
Symptoms:

The software returns a "common mode error."

The reading is fixed at an unrealistic value.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Broken or Disconnected Thermocouple

1. The MCC-134 has open-thermocouple

detection.[4][5][6] Check the physical connection

of the thermocouple to the board.2. Inspect the

entire length of the thermocouple wire for

breaks.

Incorrect Thermocouple Type Selection

1. Verify that the thermocouple type selected in

the software (e.g., K, J, T) matches the physical

thermocouple being used.[4][5][6]

Voltage Differential Between Thermocouples

1. When thermocouples are attached to

conductive surfaces, ensure the voltage

difference between them remains within ±0.8 V.

[8] Using electrically insulated thermocouples is

recommended to avoid this issue.[8][9]

Experimental Protocol: Two-Point Calibration of a
Thermocouple with the MCC-134
This protocol describes a two-point calibration procedure using a stable temperature source

and a calibrated reference thermometer.

Materials:

Raspberry Pi with MCC-134 DAQ HAT installed and configured.

Thermocouple to be calibrated.

Calibrated reference thermometer (e.g., a certified RTD or another calibrated thermocouple).

Two stable temperature baths (e.g., an ice-water bath and boiling water, or a dry-block

calibrator set to two different temperatures).

Procedure:

Setup:
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Connect the thermocouple to be calibrated to one of the input channels on the MCC-134.

If your reference thermometer provides a voltage output, connect it to another channel on

the MCC-134 or a separate data acquisition device. If it has a digital display, you will

record the readings manually.

Place both the thermocouple and the reference thermometer probe in the first temperature

bath. Ensure the measuring junctions are in close proximity.

Data Acquisition (Low-Temperature Point):

Allow the temperature of the bath to stabilize.

Using a Python script or the provided MCC DAQ HAT library examples, record a series of

temperature readings from the thermocouple connected to the MCC-134 over a period

(e.g., 60 seconds).

Simultaneously, record the temperature from your reference thermometer.

Data Acquisition (High-Temperature Point):

Move both the thermocouple and the reference thermometer to the second, higher-

temperature bath.

Allow the temperature to stabilize.

Repeat the data acquisition process, recording a series of readings from both the

thermocouple and the reference thermometer.

Data Analysis and Correction:

Calculate the average temperature reading from the MCC-134 at both the low and high

temperature points.

You now have two data points: (MCC-134 Reading 1, Reference Reading 1) and (MCC-
134 Reading 2, Reference Reading 2).
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Determine the correction equation. For a linear correction, you can calculate the slope (m)

and offset (c) using the following formulas:

m = (Reference Reading 2 - Reference Reading 1) / (MCC-134 Reading 2 - MCC-134
Reading 1)

c = Reference Reading 1 - m * MCC-134 Reading 1

The corrected temperature can then be calculated in your data acquisition software using:

Corrected Temperature = m * (MCC-134 Reading) + c.

Quantitative Data Summary
MCC-134 Supported Thermocouple Types and Temperature Ranges

Thermocouple Type Temperature Range

J -210 °C to 1200 °C

K -270 °C to 1372 °C

R -50 °C to 1768 °C

S -50 °C to 1768 °C

T -270 °C to 400 °C

N -270 °C to 1300 °C

E -270 °C to 1000 °C

B 0 °C to 1820 °C

Table data sourced from the MCC-134 datasheet.

Standard Thermocouple Tolerances (Special Limits of Error - SLE)
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Thermocouple Type Standard Tolerance (whichever is greater)

J, K, N, E ±1.1°C or ±0.4%

T ±0.5°C or ±0.4%

R, S ±0.6°C or ±0.1%

B ±0.5%

Note: These are typical values for SLE grade thermocouples. Always refer to the

manufacturer's specifications for your specific thermocouple.

Visualizations
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Caption: Workflow for a two-point thermocouple calibration.
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Caption: Troubleshooting logic for inaccurate thermocouple readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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